N-(2-fluorobenzyl)-N-phenylmethanesulfonamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-19(17,18)16(13-8-3-2-4-9-13)11-12-7-5-6-10-14(12)15/h2-10H,11H2,1H3
• InChI Key: OYQUZMARTWRXNU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1F)C2=CC=CC=C2
• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol

Description

N-(2-fluorobenzyl)-N-phenylmethanesulfonamide, commonly known as FBPA, is a chemical compound that has gained significant attention in the field of cancer research. It is a small molecule inhibitor that targets the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in various types of cancer, including breast, lung, and kidney cancer, making it an attractive target for cancer therapy.

Mechanism of Action

FBPA works by inhibiting the activity of CA IX, which is an enzyme that plays a crucial role in regulating the pH of cancer cells. Cancer cells have a higher metabolic rate than normal cells, which leads to the production of acidic waste products. CA IX helps cancer cells to maintain a neutral pH, which is necessary for their survival. By inhibiting the activity of CA IX, FBPA disrupts the pH balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
FBPA has been shown to have a selective inhibitory effect on CA IX, with minimal effects on other carbonic anhydrase isoforms. This selectivity is important for reducing potential side effects of FBPA. FBPA has also been shown to be well-tolerated in animal studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

FBPA has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. FBPA has also been shown to have a high affinity for CA IX, making it an effective inhibitor. However, one limitation of FBPA is that it may not be effective in all types of cancer, as not all cancer cells overexpress CA IX.

Future Directions

There are several future directions for research on FBPA. One potential application is in combination therapy with other cancer treatments, such as immunotherapy. FBPA may also have potential as a diagnostic tool for detecting CA IX expression in cancer cells. Additionally, further research is needed to understand the mechanisms of resistance to FBPA and to develop strategies to overcome resistance. Overall, FBPA has shown promise as a potential cancer therapy and warrants further investigation.

Synthesis Methods

FBPA can be synthesized using a multistep process that involves the reaction of 2-fluorobenzylamine with phenylmethanesulfonyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure FBPA.

Scientific Research Applications

FBPA has been extensively studied for its potential use in cancer therapy. In preclinical studies, FBPA has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells that overexpress CA IX. FBPA has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.